Cas no 2228520-56-5 (2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropan-1-amine
• CAS No: 2228520-56-5
• MF: C₉H₁₆F₂N₂
• MW: 190.233549118042
• CID: 6190234
• PubChem ID: 165684989
• Update Time: 2025-07-02

2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropan-1-amine
• 2228520-56-5
• 2,2-difluoro-1-[2-(pyrrolidin-1-yl)ethyl]cyclopropan-1-amine
• EN300-1954497

• Inchi： 1S/C9H16F2N2/c10-9(11)7-8(9,12)3-6-13-4-1-2-5-13/h1-7,12H2
• InChI Key： DMQAWEJQPOJZLI-UHFFFAOYSA-N
• SMILES： FC1(CC1(CCN1CCCC1)N)F

Computed Properties

• Exact Mass: 190.12815484g/mol
• Monoisotopic Mass: 190.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.3Ų

Additional information on 2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropan-1-amine

Research Brief on 2,2-Difluoro-1-[2-(pyrrolidin-1-yl)ethyl]cyclopropan-1-amine (CAS: 2228520-56-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel small molecules with potential therapeutic applications. Among these, 2,2-difluoro-1-[2-(pyrrolidin-1-yl)ethyl]cyclopropan-1-amine (CAS: 2228520-56-5) has emerged as a compound of interest due to its unique structural features and promising biological activity. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The compound 2,2-difluoro-1-[2-(pyrrolidin-1-yl)ethyl]cyclopropan-1-amine belongs to a class of cyclopropane derivatives, which are known for their diverse pharmacological properties. The presence of difluoro and pyrrolidine substituents in its structure enhances its stability and bioavailability, making it a viable candidate for further investigation. Recent studies have explored its synthesis through multi-step organic reactions, with a focus on optimizing yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits significant interaction with specific neurotransmitter receptors, particularly those involved in the modulation of central nervous system (CNS) functions. Researchers have hypothesized that its mechanism of action may involve the inhibition of key enzymes or receptors, leading to potential applications in the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases. However, further in vivo studies are required to validate these findings and assess its safety profile.

One of the most notable aspects of this compound is its potential as a precursor for the development of more complex drug molecules. Recent publications have highlighted its utility in the synthesis of analogs with enhanced pharmacological properties. For instance, modifications to the pyrrolidine moiety have been shown to influence its binding affinity and selectivity towards target receptors. These findings underscore the importance of structural optimization in drug design and the role of 2,2-difluoro-1-[2-(pyrrolidin-1-yl)ethyl]cyclopropan-1-amine as a versatile scaffold.

Despite its promising attributes, challenges remain in the development of this compound for clinical use. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate its translation from the laboratory to the clinic. Current research is also exploring its potential in combination therapies, where it may synergize with existing drugs to improve therapeutic outcomes.

In conclusion, 2,2-difluoro-1-[2-(pyrrolidin-1-yl)ethyl]cyclopropan-1-amine represents a compelling area of research in the field of chemical biology and medicinal chemistry. Its unique structural features and preliminary biological activity make it a promising candidate for further investigation. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in relevant disease models. The insights gained from these efforts could pave the way for the development of novel therapeutics targeting CNS disorders and other medical conditions.